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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial herbicides

containing the active ingredient mesotrione. It is designed to serve as a resource for

researchers, scientists, and professionals involved in drug development and related fields,

offering detailed information on product formulations, mechanism of action, and relevant

experimental methodologies.

Introduction to Mesotrione
Mesotrione is a selective, systemic herbicide used for the pre- and post-emergence control of

a broad spectrum of broadleaf weeds.[1][2] It belongs to the benzoylcyclohexane-1,3-dione

family of herbicides, which were developed based on a natural phytotoxin found in the

bottlebrush plant (Callistemon citrinus).[1] First marketed by Syngenta in 2001, mesotrione
acts by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1][3] This

inhibition disrupts the biosynthesis of carotenoids, leading to the bleaching of foliage and

eventual death of susceptible plant species.[1][3]

Commercial Formulations
A variety of commercial products contain mesotrione as the sole active ingredient or in

combination with other herbicides to broaden the spectrum of weed control.[1] The

concentration of mesotrione and recommended application rates vary by product and target
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use. The following table summarizes key quantitative data for several prominent mesotrione-

based herbicides.

Commercial Brand
Name

Active Ingredient(s)
& Concentration

Typical Application
Rate (per acre)

Formulation Type

Callisto®
Mesotrione: 480 g/L

(some formulations)
3.0 - 6.0 fl. oz.

Suspension

Concentrate (SC)

Tenacity® Mesotrione: 40% 4 - 8 fl. oz.
Suspension

Concentrate (SC)

Acuron®

Mesotrione,

Bicyclopyrone,

Atrazine, S-

metolachlor

Varies by formulation
Suspension

Concentrate (SC)

Resicore®
Mesotrione,

Acetochlor, Clopyralid
2.25 - 3.0 quarts

Suspension

Concentrate (SC)

Instigate™ Mesotrione Varies
Suspension

Concentrate (SC)

Meristo® Mesotrione Varies
Suspension

Concentrate (SC)

Meso 4SC Select™ Mesotrione: 40% 4 - 8 fl. oz.
Suspension

Concentrate (SC)

Liquid Harvest

Mesotrione
Mesotrione: 40% 4 - 8 fl. oz.

Suspension

Concentrate (SC)[4]

AGPRO Mesotrione

480SC
Mesotrione: 480 g/L

150-450 mL (post/pre-

emergent)

Suspension

Concentrate (SC)[5]

Willowood Mesotrione

4SC

Mesotrione: 40% (4

lbs/gallon)

Up to 7.7 fl. oz. per

year

Suspension

Concentrate (SC)[6][7]

MesoTryOne™ 4L
Mesotrione: 4

lbs/gallon

Up to 7.7 fl. oz. per

year

Suspension

Concentrate (SC)[8]
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Mechanism of Action: HPPD Inhibition
Mesotrione's herbicidal activity stems from its potent inhibition of the 4-hydroxyphenylpyruvate

dioxygenase (HPPD) enzyme.[1][3] HPPD is a key enzyme in the catabolism of tyrosine, a

pathway that leads to the biosynthesis of plastoquinone and tocopherols (Vitamin E).[9]
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Caption: A typical workflow for an in vitro HPPD inhibition assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b120641?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Greenhouse and Field Efficacy Trials
These bioassays are conducted to evaluate the herbicidal efficacy of mesotrione formulations

on target weed species and to assess crop tolerance.

Greenhouse Trial Methodology:

Plant Material: Target weed species and crop plants are grown from seed in pots containing

a standardized soil mix.

Growth Conditions: Plants are maintained in a greenhouse with controlled temperature,

humidity, and photoperiod.

Herbicide Application: Mesotrione formulations are applied at various rates to plants at a

specific growth stage (e.g., 3-4 leaf stage). [10]Applications are typically made using a

cabinet sprayer calibrated to deliver a specific volume. [10]4. Evaluation: Visual assessments

of weed control (e.g., bleaching, necrosis) and crop injury are conducted at regular intervals

after treatment (e.g., 7, 14, and 21 days). Plant biomass (fresh or dry weight) is often

measured at the end of the experiment. [10]5. Data Analysis: Dose-response curves are

generated to determine the effective dose for weed control and to assess crop safety.

Field Trial Methodology:

Experimental Design: Trials are established in commercial fields with natural weed

infestations using a randomized complete block design with multiple replications. [11][12]2.

Treatments: Mesotrione formulations are applied at different rates and timings (pre- or post-

emergence) alone or in tank mixtures with other herbicides. [11]3. Application: Herbicides

are applied using a calibrated plot sprayer. [12]4. Assessments: Weed control efficacy is

visually rated as a percentage compared to an untreated control. [11]Crop phytotoxicity is

also visually assessed. Crop yield may be measured at the end of the growing season. [11]5.

Environmental Monitoring: Soil and weather conditions are recorded throughout the trial

period.

Mesotrione Uptake and Metabolism Studies
These studies are crucial for understanding the selectivity of mesotrione in different plant

species.
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Methodology:

Radiolabeled Mesotrione: [14C]-labeled mesotrione is used to trace its uptake,

translocation, and metabolism.

Excised Leaf Assay: Leaves from both tolerant (e.g., maize) and susceptible (e.g., a target

weed) plants are excised and placed in a solution containing [14C]-mesotrione. [13]3. Time-

Course Analysis: At various time points, the leaves are rinsed, and the amount of absorbed

radioactivity is quantified using liquid scintillation counting. [13]4. Metabolite Analysis: Plant

tissues are extracted, and the extracts are analyzed by techniques such as high-

performance liquid chromatography (HPLC) to separate and identify the parent mesotrione
and its metabolites. [13]5. Whole Plant Studies: For translocation studies, [14C]-mesotrione
is applied to a specific leaf of an intact plant. After a set period, the plant is sectioned, and

the distribution of radioactivity is determined by autoradiography or by quantifying

radioactivity in different plant parts.

Logical Relationship in Mesotrione Selectivity
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Caption: Factors contributing to the selectivity of mesotrione in plants.

Conclusion
Mesotrione-based herbicides are effective tools for weed management due to their specific

mode of action targeting the HPPD enzyme. Understanding the various commercial

formulations, the biochemical pathway of inhibition, and the experimental methodologies used

for their evaluation is essential for researchers and professionals in the fields of agriculture,
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weed science, and drug development. The data and protocols presented in this guide provide a

foundational resource for further investigation and application of this important class of

herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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